9alpha-Bromobudesonide 9alpha-Bromobudesonide
Brand Name: Vulcanchem
CAS No.: 313474-59-8
VCID: VC21138608
InChI: InChI=1S/C25H33BrO6/c1-4-5-21-31-20-11-17-16-7-6-14-10-15(28)8-9-22(14,2)24(16,26)18(29)12-23(17,3)25(20,32-21)19(30)13-27/h8-10,16-18,20-21,27,29H,4-7,11-13H2,1-3H3/t16-,17-,18-,20+,21?,22-,23-,24-,25+/m0/s1
SMILES: CCCC1OC2CC3C4CCC5=CC(=O)C=CC5(C4(C(CC3(C2(O1)C(=O)CO)C)O)Br)C
Molecular Formula: C25H33BrO6
Molecular Weight: 509.4 g/mol

9alpha-Bromobudesonide

CAS No.: 313474-59-8

Cat. No.: VC21138608

Molecular Formula: C25H33BrO6

Molecular Weight: 509.4 g/mol

* For research use only. Not for human or veterinary use.

9alpha-Bromobudesonide - 313474-59-8

Specification

CAS No. 313474-59-8
Molecular Formula C25H33BrO6
Molecular Weight 509.4 g/mol
IUPAC Name (1S,2S,4R,8S,9S,11S,12R,13S)-12-bromo-11-hydroxy-8-(2-hydroxyacetyl)-9,13-dimethyl-6-propyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-14,17-dien-16-one
Standard InChI InChI=1S/C25H33BrO6/c1-4-5-21-31-20-11-17-16-7-6-14-10-15(28)8-9-22(14,2)24(16,26)18(29)12-23(17,3)25(20,32-21)19(30)13-27/h8-10,16-18,20-21,27,29H,4-7,11-13H2,1-3H3/t16-,17-,18-,20+,21?,22-,23-,24-,25+/m0/s1
Standard InChI Key KSJCBAYFDFDDEM-QRXHXLOESA-N
Isomeric SMILES CCCC1O[C@@H]2C[C@H]3[C@@H]4CCC5=CC(=O)C=C[C@@]5([C@]4([C@H](C[C@@]3([C@@]2(O1)C(=O)CO)C)O)Br)C
SMILES CCCC1OC2CC3C4CCC5=CC(=O)C=CC5(C4(C(CC3(C2(O1)C(=O)CO)C)O)Br)C
Canonical SMILES CCCC1OC2CC3C4CCC5=CC(=O)C=CC5(C4(C(CC3(C2(O1)C(=O)CO)C)O)Br)C

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